Cas no 58472-45-0 (2-Propen-1-one, 1-(4-fluorophenyl)-2-methyl-)

• Product Name: 2-Propen-1-one, 1-(4-fluorophenyl)-2-methyl-
• CAS No: 58472-45-0
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 341964
• PubChem ID: 13278201
• Update Time: 2025-04-19

2-Propen-1-one, 1-(4-fluorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-fluorophenyl)-2-methyl-
• 1-(4-fluorophenyl)-2-methylprop-2-en-1-one
• 58472-45-0
• MFCD20921053
• NCGC00161052-01
• SCHEMBL11802097
• SY312249
• 1-(4-Fluorophenyl)-2-methyl-2-propenone
• DUOJDZXDNXBCHN-UHFFFAOYSA-N
• DTXSID00534153
• AKOS017741583
• 1-(4-Fluoro-phenyl)-2-methyl-propenone
• 4'-fluoro-2-methylacrylophenone

• Inchi： 1S/C10H9FO/c1-7(2)10(12)8-3-5-9(11)6-4-8/h3-6H,1H2,2H3
• InChI Key： DUOJDZXDNXBCHN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(=C)C)=O

Computed Properties

• Exact Mass: 164.06377
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes